Cas no 118842-88-9 ((3-Acetyloxy-2-ethoxycarbonylbenzyl)-triphenylphosphonium bromide)

• Product Name: (3-Acetyloxy-2-ethoxycarbonylbenzyl)-triphenylphosphonium bromide
• CAS No: 118842-88-9
• MF: C₃₀H₂₈BrO₄P
• MW: 563.418688774109
• MDL: MFCD29060056
• CID: 2893076
• Update Time: 2025-10-05

(3-Acetyloxy-2-ethoxycarbonylbenzyl)-triphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

• (3-Acetyloxy-2-ethoxycarbonylbenzyl)-triphenylphosphonium bromide

• MDL： MFCD29060056
• Inchi： 1S/C30H28O4P.BrH/c1-3-33-30(32)29-24(14-13-21-28(29)34-23(2)31)22-35(25-15-7-4-8-16-25,26-17-9-5-10-18-26)27-19-11-6-12-20-27;/h4-21H,3,22H2,1-2H3;1H/q+1;/p-1
• InChI Key： AKPMNPJHRQLNRA-UHFFFAOYSA-M
• SMILES： [P+](CC1=CC=CC(OC(C)=O)=C1C(OCC)=O)(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1.[Br-]

Additional information on (3-Acetyloxy-2-ethoxycarbonylbenzyl)-triphenylphosphonium bromide

Introduction to (3-Acetyloxy-2-Ethoxycarbonylbenzyl)-Triphenylphosphonium Bromide

The compound (3-Acetyloxy-2-Ethoxycarbonylbenzyl)-Triphenylphosphonium Bromide with CAS No. 118842-88-9 is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a triphenylphosphonium group with a substituted benzyl moiety. The presence of acetyloxy and ethoxycarbonyl groups on the benzene ring introduces interesting electronic and steric properties, making it a versatile building block for various applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as Suzuki coupling and Stille coupling reactions. These techniques allow for the controlled assembly of complex molecular architectures, ensuring high purity and structural integrity. The triphenylphosphonium group is particularly valuable due to its ability to stabilize carbocations and facilitate various nucleophilic substitution reactions. This property has made the compound a valuable tool in asymmetric synthesis and catalysis.

In terms of applications, (3-Acetyloxy-2-Ethoxycarbonylbenzyl)-Triphenylphosphonium Bromide has been extensively studied for its potential in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance bioavailability. Additionally, the compound has shown promise in the development of stimuli-responsive materials, where its structural responsiveness to external conditions such as pH and temperature can be harnessed for smart drug release mechanisms.

Recent studies have also highlighted the role of this compound in organocatalysis. The ethoxycarbonyl group serves as an effective directing group in enamine catalysis, enabling efficient transformations of ketones and aldehydes into valuable chiral products. This discovery has opened new avenues for the synthesis of complex natural products and pharmaceutical intermediates.

From a structural perspective, the compound's benzyl core provides a rigid framework that can be further functionalized to tailor its properties for specific applications. The acetyloxy group introduces hydrophilic character, while the ethoxycarbonyl group enhances solubility in organic solvents. This balance of properties makes the compound highly versatile across diverse chemical systems.

In conclusion, (3-Acetyloxy-2-Ethoxycarbonylbenzyl)-Triphenylphosphonium Bromide stands as a testament to the ingenuity of modern synthetic chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing drug discovery, material science, and catalytic processes. As research continues to uncover new applications and optimizations, this compound is poised to make even greater contributions to the scientific community.